Cas no 884504-64-7 (6-(3-bromophenyl)-6-oxohexanenitrile)

• Product Name: 6-(3-bromophenyl)-6-oxohexanenitrile
• CAS No: 884504-64-7
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD02260540
• CID: 993076
• PubChem ID: 24723799
• Update Time: 2025-06-11

6-(3-bromophenyl)-6-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3-Bromophenyl)-6-oxohexanenitrile
• MFCD02260540
• DTXSID70642198
• AKOS016019569
• 884504-64-7
• DB-317858
• 6-(3-bromophenyl)-6-oxohexanenitrile

• MDL： MFCD02260540
• Inchi： 1S/C12H12BrNO/c13-11-6-4-5-10(9-11)12(15)7-2-1-3-8-14/h4-6,9H,1-3,7H2
• InChI Key： UKTLGIJCGDBFOT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCC#N)=O

Computed Properties

• Exact Mass: 265.01000
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.71578

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(3-bromophenyl)-6-oxohexanenitrile

Comprehensive Overview of 6-(3-bromophenyl)-6-oxohexanenitrile (CAS No. 884504-64-7): Properties, Applications, and Industry Insights

6-(3-bromophenyl)-6-oxohexanenitrile (CAS No. 884504-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a bromophenyl moiety and a ketone functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₂H₁₂BrNO and precise molecular weight of 266.14 g/mol make it a valuable building block for designing complex molecules.

In recent years, the demand for halogenated aromatic compounds like 6-(3-bromophenyl)-6-oxohexanenitrile has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis of bromophenyl derivatives" or "nitrile-based pharmaceutical intermediates," reflecting the compound's relevance in modern organic synthesis. The presence of both electron-withdrawing (bromo) and electron-donating (carbonyl) groups in its structure enables diverse reactivity patterns, making it a hotspot for methodological studies.

The compound's physicochemical properties have been extensively documented. With a melting point range of 98-102°C and solubility in common organic solvents such as DMSO and ethanol, 6-(3-bromophenyl)-6-oxohexanenitrile offers practical handling advantages in laboratory settings. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are typically employed for purity verification, addressing common user queries about "how to characterize aromatic nitriles."

From an industrial perspective, 884504-64-7 plays a pivotal role in the development of bioactive molecules. Patent literature reveals its utility in constructing heterocyclic scaffolds for potential kinase inhibitors—a trending topic in cancer research. This aligns with growing searches for "small molecule drug intermediates" and "targeted therapy building blocks." The compound's structure-activity relationship (SAR) contributions are particularly valued in medicinal chemistry optimization workflows.

Environmental and green chemistry considerations have also shaped recent discussions around such compounds. Innovations in catalytic bromination methods and atom-efficient synthesis routes for 6-(3-bromophenyl)-6-oxohexanenitrile respond to industry demands for sustainable production. These advancements address frequently asked questions about "eco-friendly halogenation techniques" while maintaining the compound's high regioselectivity and yield.

Quality control protocols for CAS 884504-64-7 emphasize strict adherence to ICH guidelines, particularly concerning residual solvents and heavy metals. Such specifications cater to pharmaceutical manufacturers searching for "GMP-compliant chemical intermediates." The compound's stability under inert atmospheres and recommended storage at 2-8°C further ensure its reliability in multi-step syntheses.

Emerging applications in material science have expanded the utility of 6-(3-bromophenyl)-6-oxohexanenitrile beyond traditional chemistry. Its incorporation into liquid crystal formulations and organic semiconductors leverages the conjugated system created by the aromatic bromine and carbonyl groups. This interdisciplinary relevance answers growing queries about "organic electronic materials precursors."

In conclusion, 6-(3-bromophenyl)-6-oxohexanenitrile represents a critical junction point between academic research and industrial applications. Its balanced reactivity profile, coupled with evolving synthetic methodologies, positions it as a compound of enduring significance in the development of next-generation specialty chemicals.